Ethyl 2-(5-chloro-2-nitrophenyl)acetate

• Molecular Formula: C10H10ClNO4
• Molecular Weight: 243.64 g/mol
• IUPAC Name: ethyl 2-(5-chloro-2-nitrophenyl)acetate
• InChI: InChI=1S/C10H10ClNO4/c1-2-16-10(13)6-7-5-8(11)3-4-9(7)12(14)15/h3-5H,2,6H2,1H3
• InChI Key: CAVIDEZCVXRIRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=CC(=C1)Cl)[N+](=O)[O-]

Description

Ethyl 2-(5-chloro-2-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H10ClNO4 and its molecular weight is 243.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-Chloro-2-nitro-phenyl)-malonic acid diethyl ester (10.3 g, 32.6 mmol) in DMSO (200 mL) containing LiCl (2.9 g, 68.4 mmol) and water (0.6 mL, 33.3 mmol) was set stirring and heated to 100° C. After 5 h the mixture was cooled to room temperature and added to water (750 mL). The product was extracted with two portions of EtOAc. The organics were combined, washed with water, dried (MgSO4) and evaporated to give 5.9 g (75%) of a clear yellow oil. TLC (silica, 25% EtOAc/hexanes): Rf=0.50. 1H NMR (400 MHz, CDCl3): 8.21 (d, J=8.8 Hz, 1H), 7.56 (dd, J=8.8, 2.3 Hz, 2H), 7.47 (d, J=2.3 Hz, 1H), 4.30 (q, J=7.2 Hz, 2H), 4.12 (s, 2H), 1.38 (t, J=7.1 Hz, 3H).